Cas no 2229570-40-3 (2-methyl-4-(1-phenylcyclopropyl)butan-2-amine)

• Product Name: 2-methyl-4-(1-phenylcyclopropyl)butan-2-amine
• CAS No: 2229570-40-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6235558
• PubChem ID: 165881245
• Update Time: 2025-05-21

2-methyl-4-(1-phenylcyclopropyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-phenylcyclopropyl)butan-2-amine
• EN300-1860777
• 2229570-40-3

• Inchi： 1S/C14H21N/c1-13(2,15)8-9-14(10-11-14)12-6-4-3-5-7-12/h3-7H,8-11,15H2,1-2H3
• InChI Key： VIHZMZOMZWHKHV-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-4-(1-phenylcyclopropyl)butan-2-amine

2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine: A Comprehensive Overview

2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine, identified by the CAS registry number 2229570-40-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring fused with a phenyl group and an amine functionality. The presence of these structural elements makes it a subject of interest in both academic research and industrial development.

The synthesis of 2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine involves advanced organic chemistry techniques, including but not limited to, cyclopropanation reactions and amine derivatization. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in drug discovery and material science. Researchers have explored various catalysts and reaction conditions to achieve better control over the stereochemistry of the molecule, ensuring high-quality products for downstream applications.

In terms of pharmacological properties, 2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine has shown promising activity in preliminary biological assays. Its ability to interact with specific protein targets suggests potential uses in treating various diseases, including neurodegenerative disorders and cancer. For instance, recent findings indicate that this compound may inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Such discoveries underscore the importance of further research into its therapeutic potential.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have enabled the integration of 2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine into self-assembling monolayers, enhancing the performance of electronic devices. These innovations highlight its versatility across multiple disciplines.

The environmental impact of 2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine is another area of growing interest. As industries increasingly prioritize sustainability, researchers are investigating methods to reduce waste and improve the eco-friendliness of its production processes. Green chemistry approaches, such as using renewable feedstocks and minimizing hazardous byproducts, are being explored to ensure that this compound can be produced responsibly on an industrial scale.

In conclusion, 2-Methyl-4-(1-phenylcyclopropyl)butan-2-Amine, with its CAS number 2229570-40-3, represents a multifaceted compound with vast opportunities in drug development, materials science, and sustainable manufacturing. Ongoing research continues to uncover new applications and improve its synthesis methods, positioning it as a key player in future technological advancements.